Cas no 5810-65-1 ((2-Phenyl-pyrimidin-5-yl)-acetic acid)

• Product Name: (2-Phenyl-pyrimidin-5-yl)-acetic acid
• CAS No: 5810-65-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4826564
• Update Time: 2025-05-21

(2-Phenyl-pyrimidin-5-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-pyrimidin-5-yl)-acetic acid
• 2-Phenylpyrimidine-5-acetic acid
• 2-(2-phenylpyrimidin-5-yl)acetic acid

• Inchi： 1S/C12H10N2O2/c15-11(16)6-9-7-13-12(14-8-9)10-4-2-1-3-5-10/h1-5,7-8H,6H2,(H,15,16)
• InChI Key： XUMBKRIJKAFRNI-UHFFFAOYSA-N
• SMILES： OC(CC1C=NC(C2C=CC=CC=2)=NC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on (2-Phenyl-pyrimidin-5-yl)-acetic acid

Compound CAS No 5810-65-1: (2-Phenyl-pyrimidin-5-yl)-acetic Acid

The compound with CAS No 5810-65-1, commonly referred to as (2-Phenyl-pyrimidin-5-yl)-acetic acid, is a notable organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in drug design, particularly in the development of novel pharmaceutical agents targeting specific biological pathways.

Pyrimidine derivatives like (2-Phenyl-pyrimidin-5-yl)-acetic acid are known for their versatility in chemical synthesis. The presence of the pyrimidine ring provides a platform for further functionalization, enabling the creation of diverse molecular structures. Researchers have explored the synthesis of this compound through various methods, including condensation reactions and catalytic processes, to optimize its production efficiency and purity.

In recent years, the focus has shifted toward understanding the biological activity of (2-Phenyl-pyrimidin-5-yl)-acetic acid. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its use in anti-cancer therapies.

The structural uniqueness of this compound lies in its pyrimidine ring system, which is substituted with a phenyl group at the 2-position and an acetic acid moiety at the 5-position. This arrangement confers both hydrophobic and hydrophilic properties, enhancing its solubility and bioavailability. Recent computational studies have utilized molecular docking techniques to predict its binding affinity to various protein targets, further underscoring its potential as a lead compound in drug discovery.

Moreover, the synthesis of (2-Phenyl-pyrimidin-5-yl)-acetic acid has been optimized to minimize environmental impact. Green chemistry approaches, such as the use of recyclable catalysts and solvent-free reaction conditions, have been employed to enhance sustainability. These advancements not only improve the efficiency of production but also align with current global trends toward eco-friendly chemical manufacturing.

Looking ahead, the continued exploration of (2-Phenyl-pyrimidin-5-yl)-acetic acid is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from laboratory research to clinical applications. As a result, this compound stands at the forefront of innovative chemical research, poised to make significant contributions to the field of medicinal chemistry.